Cas no 1213151-34-8 (methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate
• CAS No: 1213151-34-8
• MF: C₁₀H₁₁FN₂O₄
• MW: 242.203746080399
• CID: 6400344
• PubChem ID: 66579877
• Update Time: 2025-10-29

methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate
• Benzenepropanoic acid, β-amino-2-fluoro-5-nitro-, methyl ester, (βS)-
• methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate
• EN300-1162634
• SCHEMBL10902
• 1213151-34-8

• Inchi： 1S/C10H11FN2O4/c1-17-10(14)5-9(12)7-4-6(13(15)16)2-3-8(7)11/h2-4,9H,5,12H2,1H3/t9-/m0/s1
• InChI Key： TWXFRPKCMKAXKD-VIFPVBQESA-N
• SMILES： [C@H](C1C(=CC=C(C=1)N(=O)=O)F)(N)CC(=O)OC

Computed Properties

• Exact Mass: 242.07028500g/mol
• Monoisotopic Mass: 242.07028500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 353.7±42.0 °C(Predicted)
• pka: 6.73±0.10(Predicted)

Additional information on methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate

Professional Introduction to Methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate (CAS No. 1213151-34-8)

Methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate, a compound with the CAS number 1213151-34-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique stereochemical configuration and functional groups, has garnered considerable attention for its potential applications in drug discovery and therapeutic development.

The molecular structure of methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate incorporates a chiral center at the 3-position of the propanoate moiety, which is a critical feature for its biological activity. The presence of a fluoro substituent on the phenyl ring enhances its pharmacokinetic properties, while the nitro group contributes to its interaction with biological targets. These structural elements make it a promising candidate for further investigation in various therapeutic areas.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Specifically, studies have demonstrated that fluoro-substituted molecules can improve metabolic stability and oral bioavailability, making them attractive for drug development. In the case of methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate, the combination of these features suggests potential therapeutic benefits in treating inflammatory diseases, neurological disorders, and other conditions where precise molecular interactions are crucial.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The stereochemistry of the chiral center allows for the synthesis of enantiomerically pure forms, which can exhibit distinct pharmacological profiles. This property is particularly valuable in reducing off-target effects and improving patient safety. Researchers have been exploring synthetic routes to optimize the production of this compound, focusing on scalable and cost-effective methodologies that maintain high enantiomeric purity.

The nitro group in the molecular structure of methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate also plays a crucial role in its biological activity. Nitroaromatic compounds are known for their ability to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. Preliminary studies have shown that this compound can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may have therapeutic potential in conditions like arthritis, asthma, and other inflammatory diseases.

In addition to its anti-inflammatory properties, methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate has shown promise in preclinical models as a potential treatment for neurological disorders. The fluoro substituent enhances blood-brain barrier penetration, allowing the compound to reach central nervous system targets more effectively. Studies have indicated that it may interact with neurotransmitter receptors and ion channels, potentially offering benefits in treating conditions such as epilepsy and Alzheimer's disease. Further research is needed to fully elucidate its mechanisms of action and therapeutic efficacy.

The synthesis of methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled more efficient routes, including asymmetric hydrogenation and transition-metal-catalyzed reactions. These methods have significantly improved the scalability of production, making it feasible to conduct larger-scale studies and clinical trials.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for once-daily dosing regimens. Additionally, its interaction with cytochrome P450 enzymes has been evaluated to assess potential drug-drug interactions. Preliminary results indicate that it does not significantly affect major metabolic pathways, reducing concerns about adverse interactions with other medications.

The future prospects for methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in oncology, where fluorinated compounds have shown efficacy in targeting cancer cells. Furthermore, its anti-inflammatory properties make it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis.

In conclusion, methyl (3S)-3-amino-3-(2-fluoro-5-nitrophenyl)propanoate (CAS No. 1213151-34-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the chiral center and fluorinated aromatic ring, contribute to its biological activity and pharmacokinetic properties. Ongoing research continues to uncover new possibilities for this compound, positioning it as a valuable asset in the development of novel therapeutics.